1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine
Description
1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine is a substituted phenethylamine derivative with the molecular formula C₁₁H₁₆FN (molecular weight: 181.25 g/mol) . Its structure features a 5-fluoro-2-methylphenyl group attached to a 2-methylpropylamine backbone.
Properties
Molecular Formula |
C11H16FN |
|---|---|
Molecular Weight |
181.25 g/mol |
IUPAC Name |
1-(5-fluoro-2-methylphenyl)-2-methylpropan-1-amine |
InChI |
InChI=1S/C11H16FN/c1-7(2)11(13)10-6-9(12)5-4-8(10)3/h4-7,11H,13H2,1-3H3 |
InChI Key |
PTISJUUCKRWEEN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C(C(C)C)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine typically involves the reaction of 5-fluoro-2-methylphenyl isocyanate with appropriate reagents under controlled conditions. One common method involves the use of 2-methyl-5-fluoroaniline as a starting material. This compound is first reacted with concentrated hydrochloric acid and sodium nitrite at low temperatures to form a diazonium salt. The diazonium salt is then reduced using tin(II) chloride to yield 5-fluoro-2-methylphenylhydrazine hydrochloride .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as sodium methoxide or sodium ethoxide.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted aromatic compounds.
Scientific Research Applications
1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Modifications in Phenyl Ring Substitution
1-(4-Fluorophenyl)-2-methylpropan-1-amine hydrochloride
- Molecular Formula : C₁₀H₁₅ClFN
- Molecular Weight : 203.69 g/mol
- Key Differences : The fluorine substituent is located at the para position (4-fluoro) instead of the meta (5-fluoro) and ortho (2-methyl) positions. The hydrochloride salt form enhances solubility and stability .
(1S)-1-(2-Fluoro-5-methoxyphenyl)-2-methylpropan-1-amine
- Molecular Formula: C₁₁H₁₆FNO
- Molecular Weight : 197.25 g/mol
- Key Differences : The 5-position substituent is a methoxy group (-OCH₃) instead of a methyl group (-CH₃), and stereochemistry is explicitly defined as (S) . This modification alters electronic properties and chiral recognition in catalysis .
1-(5-Fluoro-2-methylphenyl)pentan-1-amine
- Molecular Formula : C₁₂H₁₈FN
- Molecular Weight : 195.28 g/mol
- Key Differences: The amine side chain is extended to a pentyl group (five carbons) instead of a 2-methylpropyl group.
Modifications in the Amine Side Chain
1-[(5-Fluoro-2-methylphenyl)methyl]piperidin-4-amine dihydrochloride
- Molecular Formula : C₁₃H₁₉FCl₂N₂
- Molecular Weight : 222.3 g/mol (free base)
- Key Differences : Incorporates a piperidine ring instead of a linear alkyl chain. The dihydrochloride salt improves crystallinity, which is advantageous for pharmaceutical formulations .
1-(5-Fluoro-2-methoxyphenyl)propan-1-amine
Data Table: Structural and Physicochemical Comparisons
Pharmacological Potential
- Piperidine derivatives like 1-[(5-Fluoro-2-methylphenyl)methyl]piperidin-4-amine are explored as central nervous system (CNS) agents due to their ability to cross the blood-brain barrier .
- Methoxy-substituted analogues (e.g., 1-(5-Fluoro-2-methoxyphenyl)propan-1-amine ) show altered receptor binding profiles compared to methyl-substituted variants, as seen in serotonin receptor studies .
Biological Activity
1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine, also known as (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine hydrochloride, is a chiral amine compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its interactions with neurotransmitter systems, pharmacological applications, and ongoing research findings.
Chemical Structure and Properties
The compound has the chemical formula C11H16FN·HCl and features a fluorinated aromatic ring, which enhances its lipophilicity and metabolic stability. The presence of a fluorine atom contributes to its binding affinity and selectivity for various biological targets.
| Property | Details |
|---|---|
| Molecular Formula | C11H16FN·HCl |
| Chirality | S-enantiomer |
| Fluorine Presence | Enhances lipophilicity and metabolic stability |
Neurotransmitter Modulation
Research indicates that (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine exhibits significant activity in modulating neurotransmitter systems. It has been shown to interact with specific receptors involved in neurotransmission, suggesting potential applications in treating neurological disorders. The compound's unique structure allows it to exhibit different biological activities compared to other similar compounds.
Pharmacological Applications
The compound is being investigated for its potential therapeutic effects in various conditions, particularly those related to the central nervous system. Preliminary studies suggest that it may have applications in:
- Neurological Disorders : Potential treatment for conditions such as depression or anxiety.
- Anti-inflammatory Effects : Interaction studies indicate it may inhibit pro-inflammatory cytokines.
Case Studies and Research Findings
Recent studies have explored the biological activity of (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine through various experimental models:
-
Neurotransmitter Interaction Studies :
- In vitro assays demonstrated that the compound effectively binds to neurotransmitter receptors, enhancing synaptic transmission in neuronal cultures.
- Animal Models :
- Cytotoxicity Tests :
The exact mechanisms by which (S)-1-(5-Fluoro-2-methylphenyl)-2-methylpropan-1-amine exerts its biological effects are still under investigation. However, it is believed that its interaction with specific receptors modulates neurotransmitter release and alters signaling pathways involved in inflammation and cell proliferation.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
